Cas no 89458-21-9 (1-Pentyn-3-ol, 3,4-dimethyl-1-phenyl-)

• Product Name: 1-Pentyn-3-ol, 3,4-dimethyl-1-phenyl-
• CAS No: 89458-21-9
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 599691
• PubChem ID: 11805492
• Update Time: 2025-04-19

1-Pentyn-3-ol, 3,4-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 3,4-dimethyl-1-phenyl-
• 3,4-dimethyl-1-phenylpent-1-yn-3-ol
• DTXSID30473081
• SCHEMBL11051942
• 89458-21-9

• Inchi： 1S/C13H16O/c1-11(2)13(3,14)10-9-12-7-5-4-6-8-12/h4-8,11,14H,1-3H3
• InChI Key： BTTZOBXMAQPHLF-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)(C)C(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų